Cas no 1602361-01-2 ([2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine)
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, 3-methoxy-N-(2-methoxy-1-methylethyl)-
- 2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine
- [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine
-
- Inchi: 1S/C13H21NO2/c1-11(10-15-2)14-8-7-12-5-4-6-13(9-12)16-3/h4-6,9,11,14H,7-8,10H2,1-3H3
- InChI Key: MIEPGPWUAGQVNY-UHFFFAOYSA-N
- SMILES: C1(CCNC(C)COC)=CC=CC(OC)=C1
Experimental Properties
- Density: 0.980±0.06 g/cm3(Predicted)
- Boiling Point: 313.5±22.0 °C(Predicted)
- pka: 9.45±0.28(Predicted)
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M172426-100mg |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M172426-500mg |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M172426-1g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1967-9315-0.25g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-9315-0.5g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-9315-1g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-9315-2.5g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-9315-5g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-9315-10g |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine |
1602361-01-2 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine
Professional Introduction to [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine and CAS No. 1602361-01-2
[2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine] is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the CAS number 1602361-01-2, features a complex aliphatic and aromatic framework, making it a subject of interest for researchers exploring novel pharmacophores and molecular interactions.
The structural composition of [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine includes a phenyl ring substituted with a methoxy group at the 3-position, which is linked to an amine group. This amine group is further connected to a propyl chain that is modified with another methoxy group at the 1-position. Such structural features contribute to the compound's potential in various chemical reactions, including nucleophilic substitutions, eliminations, and condensations, which are pivotal in drug development.
In recent years, the pharmaceutical industry has seen a surge in the exploration of amine-containing compounds due to their diverse biological activities. The presence of both aromatic and aliphatic moieties in [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine suggests that it may exhibit properties such as lipophilicity and metabolic stability, which are crucial for drug efficacy and bioavailability. Researchers have been particularly interested in how the methoxy groups influence the compound's solubility and interaction with biological targets.
One of the most compelling aspects of studying [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine is its potential application in the synthesis of more complex molecules. The compound can serve as a building block for larger scaffolds, allowing chemists to design novel drugs with tailored properties. For instance, its phenolic moiety can be easily modified through esterification or etherification reactions, opening up avenues for creating derivatives with enhanced pharmacological profiles.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies on [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine have revealed insights into its binding affinity and interaction patterns with potential biological receptors. These studies suggest that the compound may have applications in treating conditions such as neurological disorders or inflammatory diseases, where precise molecular interactions are critical.
The synthesis of [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine involves multi-step organic transformations that require careful optimization. The use of advanced catalytic systems has been reported to improve yield and purity, making large-scale production feasible. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize waste and energy consumption, aligning with global efforts towards sustainable pharmaceutical manufacturing.
As interest in targeted therapies grows, compounds like [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine are being evaluated for their potential in personalized medicine. The ability to modify specific functional groups allows for the creation of customized drug candidates that can be tailored to individual patient needs. This approach not only enhances treatment outcomes but also reduces the likelihood of adverse reactions due to off-target effects.
The role of analytical techniques in characterizing [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine cannot be overstated. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy are routinely employed to confirm structural integrity and purity. These methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards before proceeding to preclinical testing.
In conclusion, [2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in the quest for novel therapeutic agents. As scientists continue to uncover new applications for this compound, its significance in drug development is likely to grow even further.
1602361-01-2 ([2-(3-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)